Cas no 889942-37-4 (Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI))
889942-37-4 structure
Product Name:Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:889942-37-4
MF:C10H21NO4
MW:219.27804350853
CID:714310
PubChem ID:44890873
Update Time:2025-04-19
Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI)
- N-BOC-2-AMINOMETHYL-BUTANE-1,4-DIOL
- tert-butyl N-[4-hydroxy-2-(hydroxymethyl)butyl]carbamate
- tert-Butyl (4-hydroxy-2-(hydroxymethyl)butyl)carbamate
- DTXSID40661371
- 889942-37-4
- tert-Butyl [4-hydroxy-2-(hydroxymethyl)butyl]carbamate
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- Inchi: 1S/C10H21NO4/c1-10(2,3)15-9(14)11-6-8(7-13)4-5-12/h8,12-13H,4-7H2,1-3H3,(H,11,14)
- InChI Key: KOCCEKCOHNJSHL-UHFFFAOYSA-N
- SMILES: O(C(NCC(CO)CCO)=O)C(C)(C)C
Computed Properties
- Exact Mass: 219.14700
- Monoisotopic Mass: 219.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- PSA: 78.79000
- LogP: 0.89290
Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI) Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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